Cas no 957120-65-9 (1-(2-Bromophenylsulfonyl)-1H-pyrazole)

• Product Name: 1-(2-Bromophenylsulfonyl)-1H-pyrazole
• CAS No: 957120-65-9
• MF: C₉H₇BrN₂O₂S
• MW: 287.133079767227
• MDL: MFCD09800952
• CID: 857031
• PubChem ID: 26370015
• Update Time: 2025-11-02

1-(2-Bromophenylsulfonyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-((2-Bromophenyl)sulfonyl)-1H-pyrazole
• 1-(2-BROMOPHENYLSULFONYL)-1H-PYRAZOLE
• 1-(2-bromophenyl)sulfonylpyrazole
• 957120-65-9
• 1-(2-Bromobenzene-1-sulfonyl)-1H-pyrazole
• MFCD09800952
• AKOS015835124
• A845429
• SCHEMBL24254286
• BS-22596
• DTXSID00650044
• CS-0205703
• 1-[(2-Bromophenyl)sulphonyl]-1H-pyrazole
• 1-(2-Bromophenylsulfonyl)-1H-pyrazole, AldrichCPR
• 1-(2-bromophenylsulfonyl)-1-H-pyrazole
• 1-(2-bromobenzenesulfonyl)pyrazole
• 1-(2-Bromophenylsulfonyl)-1H-pyrazole

• MDL： MFCD09800952
• Inchi： 1S/C9H7BrN2O2S/c10-8-4-1-2-5-9(8)15(13,14)12-7-3-6-11-12/h1-7H
• InChI Key： QATUVNJTMAQYOC-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1S(N1C=CC=N1)(=O)=O

Computed Properties

• Exact Mass: 285.94100
• Monoisotopic Mass: 285.94116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 60.3Ų

Experimental Properties

• PSA: 60.34000
• LogP: 2.96340

Additional information on 1-(2-Bromophenylsulfonyl)-1H-pyrazole

Comprehensive Overview of 1-(2-Bromophenylsulfonyl)-1H-pyrazole (CAS No. 957120-65-9): Properties, Applications, and Market Insights

1-(2-Bromophenylsulfonyl)-1H-pyrazole (CAS 957120-65-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfonylpyrazole derivative features a unique molecular structure combining a bromophenyl moiety with a pyrazole ring, making it valuable for various synthetic applications. The compound's molecular formula is C₉H₇BrN₂O₂S, with a molecular weight of 287.13 g/mol.

The growing interest in 1-(2-Bromophenylsulfonyl)-1H-pyrazole stems from its role as a key pharmaceutical intermediate. Researchers are particularly focused on its potential in developing kinase inhibitors, a hot topic in cancer drug discovery. Recent studies highlight its utility in creating selective enzyme inhibitors, addressing one of the most searched questions in medicinal chemistry: "How to design targeted therapies with fewer side effects?"

From a chemical properties perspective, this compound typically appears as a white to off-white crystalline powder. It demonstrates moderate solubility in common organic solvents like DMSO and dichloromethane, but limited solubility in water. These characteristics make it suitable for various organic synthesis applications, particularly in cross-coupling reactions that are fundamental to modern drug discovery.

The synthetic applications of 957120-65-9 are extensive. It serves as a versatile building block for constructing more complex molecules, especially in the development of biologically active compounds. The presence of both bromine and sulfonyl groups offers multiple sites for further functionalization, answering another frequently searched query: "What are multifunctional intermediates in drug synthesis?"

In the context of current market trends, demand for 1-(2-Bromophenylsulfonyl)-1H-pyrazole has been steadily increasing. The global push for novel small molecule therapeutics and the rise of personalized medicine have created new opportunities for such specialized intermediates. Pharmaceutical companies are actively searching for "high-quality chemical intermediates for drug development," positioning this compound as a valuable material in the supply chain.

Quality control is paramount when working with 957120-65-9. Reputable suppliers typically provide comprehensive analytical data including HPLC purity, NMR spectra, and mass spectrometry results. These quality assurances address common concerns in research procurement: "How to verify the purity of research chemicals?" and "What analytical methods are used for compound characterization?"

The storage and handling of 1-(2-Bromophenylsulfonyl)-1H-pyrazole require standard laboratory precautions. It should be kept in a cool, dry place, protected from light and moisture. While not classified as highly hazardous, proper laboratory safety protocols should always be followed, reflecting the growing emphasis on workplace safety in chemical research environments.

Looking ahead, the future of pyrazole-based compounds appears promising. With increasing research into their biological activities and material science applications, compounds like 1-(2-Bromophenylsulfonyl)-1H-pyrazole will likely see expanded utilization. This aligns with trending searches about "emerging heterocyclic compounds in drug discovery" and "next-generation pharmaceutical intermediates."

For researchers considering 957120-65-9 for their projects, it's worth noting that several synthetic routes exist for its preparation. The most common methods involve sulfonylation reactions of appropriate pyrazole precursors. These synthetic approaches answer practical questions like "How to synthesize sulfonylpyrazole derivatives?" frequently encountered in organic chemistry forums.

In conclusion, 1-(2-Bromophenylsulfonyl)-1H-pyrazole represents an important chemical building block with diverse applications in medicinal chemistry and material science. Its unique structural features and synthetic versatility make it a compound of continuing interest to researchers worldwide. As the demand for specialized organic intermediates grows, this compound will undoubtedly maintain its relevance in scientific research and industrial applications.